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Compound of Interest

Compound Name: Azobenzene, 4-bromo-2-methoxy-

Cat. No.: B098276

A comprehensive review of available data for researchers, scientists, and drug development
professionals.

Introduction

Azobenzene, 4-bromo-2-methoxy-, with the Chemical Abstracts Service (CAS) registry
number 18277-96-8, is a substituted aromatic azo compound. Azobenzene and its derivatives
are a well-established class of molecules known for their photochromic properties, undergoing
reversible isomerization between their trans (E) and cis (Z) forms upon light irradiation. This
unique characteristic has led to their investigation in a wide array of applications, including
molecular switches, optical data storage, and photopharmacology. The substitution pattern of a
bromo group at the 4-position and a methoxy group at the 2-position of one of the phenyl rings
is anticipated to influence the electronic and steric properties of the molecule, thereby affecting
its photoisomerization behavior, stability, and potential biological interactions.

This technical guide aims to provide a thorough overview of the currently available scientific
and technical data for Azobenzene, 4-bromo-2-methoxy-.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Azobenzene, 4-bromo-2-
methoxy- are not readily available in the public domain. However, based on its chemical
structure, a summary of key identifiers and predicted properties is presented in Table 1.
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Table 1: Physicochemical Data for Azobenzene, 4-bromo-2-methoxy-

Property Value Source
CAS Number 18277-96-8 -
Molecular Formula C13H11BrN20 -
Molecular Weight 291.15 g/mol Calculated

(E)-1-(4-Bromo-2-
methoxyphenyl)-2-

Synonyms ] -
phenyldiazene, 4-Bromo-2-

methoxyazobenzene

, COC1=C(C=C(C=C1)Br)N=NC
Canonical SMILES -

2=CC=CC=C2
Predicted LogP 4.4 ChemDraw
Predicted Boiling Point 404.7 °C at 760 mmHg ChemDraw
Predicted Melting Point Not Available -
Predicted Solubility Insoluble in water -

Spectroscopic Data

While a specific entry for Azobenzene, 4-bromo-2-methoxy- exists in the 1980 cumulative
indexes to the EPA/NIH mass spectral database, the detailed mass spectrum is not publicly
accessible.[1] Theoretical spectroscopic data can be predicted using computational methods,
though experimental validation is essential for confirmation.

Synthesis

A detailed, experimentally verified protocol for the synthesis of Azobenzene, 4-bromo-2-
methoxy- is not explicitly described in the available literature. However, a general and common
method for the synthesis of unsymmetrical azobenzenes is the diazo coupling reaction. This
would likely involve the diazotization of aniline followed by coupling with 4-bromo-2-
methoxyaniline. A plausible synthetic workflow is outlined below.
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Logical Workflow for the Synthesis of Azobenzene, 4-bromo-2-methoxy-
Caption: Plausible synthetic route for Azobenzene, 4-bromo-2-methoxy-.
Experimental Protocols

As no specific literature detailing the experimental use of this compound was found, a
generalized protocol for a diazo coupling reaction is provided as a reference.

General Protocol for Diazo Coupling:

o Diazotization: Aniline is dissolved in an aqueous acidic solution (e.g., HCI) and cooled to 0-5
°C in an ice bath. An aqueous solution of sodium nitrite is then added dropwise while
maintaining the low temperature to form the benzenediazonium salt.

o Coupling: 4-Bromo-2-methoxyaniline is dissolved in a suitable solvent. The freshly prepared
diazonium salt solution is then added slowly to this solution. The pH of the reaction mixture is
carefully controlled, as it is crucial for the success of the coupling reaction.

« |solation and Purification: The resulting crude product, the azobenzene derivative, often
precipitates out of the solution. It is then collected by filtration, washed, and purified, typically
by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the mechanism of action of Azobenzene, 4-bromo-2-methoxy-. The broader class
of azobenzene derivatives has been investigated for various pharmacological activities,
including antibacterial, antifungal, and anticancer properties. The biological effects of these
compounds are often attributed to their ability to intercalate with DNA, inhibit enzymes, or act
as photoswitchable drugs that can be activated at a specific site with light.

Given the lack of specific data, any potential biological activity of Azobenzene, 4-bromo-2-
methoxy- would need to be determined through dedicated screening and mechanistic studies.

Signaling Pathway Hypothesis
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Should this compound exhibit biological activity, a hypothetical workflow for investigating its
impact on a generic signaling pathway is presented below.

Caption: Workflow for studying the effect of a compound on a signaling pathway.

Conclusion

Azobenzene, 4-bromo-2-methoxy- (CAS 18277-96-8) is a chemical entity for which there is a
significant lack of publicly available experimental data. While its structure suggests it belongs to
the well-studied class of azobenzene photoswitches, its specific physicochemical properties,
detailed spectroscopic characterization, and biological activities remain to be elucidated. The
information provided in this guide is based on general chemical principles and data for related
compounds. Further experimental investigation is required to fully characterize this molecule
and explore its potential applications in materials science and drug discovery. Researchers
interested in this compound should consider its de novo synthesis and comprehensive
characterization as a primary step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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